methyl 4-{[4-(benzyloxy)phenyl]amino}-8-chloroquinoline-2-carboxylate

• IUPAC Name: methyl 8-chloro-4-(4-phenylmethoxyanilino)quinoline-2-carboxylate
• InChI: InChI=1S/C24H19ClN2O3/c1-29-24(28)22-14-21(19-8-5-9-20(25)23(19)27-22)26-17-10-12-18(13-11-17)30-15-16-6-3-2-4-7-16/h2-14H,15H2,1H3,(H,26,27)
• InChI Key: DMWVVGHINFVNSO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(C=CC=C2Cl)C(=C1)NC3=CC=C(C=C3)OCC4=CC=CC=C4
• Molecular Formula: C24H19ClN2O3
• Molecular Weight: 418.9 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the quinoline core, the introduction of the chloro group at the 8-position, and the attachment of the benzyloxyphenylamino group at the 4-position. The carboxylate group could be introduced through a variety of methods, including esterification.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoline core, with additional functional groups attached at specific positions. The benzyloxyphenylamino group at the 4-position and the chloro group at the 8-position would significantly influence the chemical properties of the molecule.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzyloxy group could potentially be cleaved under acidic conditions, or the compound could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzyloxy group could potentially increase its lipophilicity, which could influence its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These properties would need to be evaluated through experimental testing.

Future Directions

Future research on this compound could potentially involve exploring its potential uses, such as in pharmaceuticals or materials science. Additionally, research could be conducted to optimize its synthesis and to better understand its reactivity.